Cas no 104599-35-1 (1H-Indol-6-ol, 2-[4-(acetyloxy)phenyl]-3-methyl-1-phenyl-, acetate (ester))
104599-35-1 structure
Product Name:1H-Indol-6-ol, 2-[4-(acetyloxy)phenyl]-3-methyl-1-phenyl-, acetate (ester)
CAS No:104599-35-1
MF:C25H21NO4
MW:399.438546895981
CID:1144848
Update Time:2024-07-27
1H-Indol-6-ol, 2-[4-(acetyloxy)phenyl]-3-methyl-1-phenyl-, acetate (ester) Chemical and Physical Properties
Names and Identifiers
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- 1H-Indol-6-ol, 2-[4-(acetyloxy)phenyl]-3-methyl-1-phenyl-, acetate (ester)
- 1H-Indol-6-ol, 2-[4-(acetyloxy)phenyl]-3-methyl-1-phenyl-, 6-acetate
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- Inchi: 1S/C25H21NO4/c1-16-23-14-13-22(30-18(3)28)15-24(23)26(20-7-5-4-6-8-20)25(16)19-9-11-21(12-10-19)29-17(2)27/h4-15H,1-3H3
- InChI Key: PWMRGZCBMOPOTE-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2)C2=C(C=CC(OC(=O)C)=C2)C(C)=C1C1=CC=C(OC(C)=O)C=C1
Computed Properties
- Exact Mass: 399.14713
Experimental Properties
- Density: 1.18±0.1 g/cm3(Predicted)
- Melting Point: 170-171 °C(Solv: ethanol (64-17-5))
- Boiling Point: 493.5±45.0 °C(Predicted)
- PSA: 57.53
1H-Indol-6-ol, 2-[4-(acetyloxy)phenyl]-3-methyl-1-phenyl-, acetate (ester) Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
104599-35-1 (1H-Indol-6-ol, 2-[4-(acetyloxy)phenyl]-3-methyl-1-phenyl-, acetate (ester)) Related Products
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